![molecular formula C22H25NO B2778253 N-(5-Methyl-2,3-dihydro-1H-inden-1-yl)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide CAS No. 2470435-35-7](/img/structure/B2778253.png)
N-(5-Methyl-2,3-dihydro-1H-inden-1-yl)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-Methyl-2,3-dihydro-1H-inden-1-yl)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide is a useful research compound. Its molecular formula is C22H25NO and its molecular weight is 319.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
The study by Gouda et al. (2022) discusses the synthesis and structural analysis of a compound similar in structure to N-(5-Methyl-2,3-dihydro-1H-inden-1-yl)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide. The research highlights the importance of noncovalent interactions in stabilizing crystal packing and provides insights into the compound's stability and chemical reactivity through Density Functional Theory (DFT) calculations (Gouda et al., 2022).
Another study by Nguyen et al. (2003) focuses on a regioselective oxidation process that could be related to the synthesis pathway of similar compounds. This research could offer insights into methods for synthesizing derivatives of this compound (Nguyen et al., 2003).
Biological Activities
Evren et al. (2019) explored the synthesis and anticancer activity of derivatives within the same chemical family, highlighting the potential biological activities and providing a foundation for further investigation into the biological applications of compounds like this compound (Evren et al., 2019).
Leopoldo et al. (2007) conducted a structure-activity relationship study on a class of compounds targeting the 5-HT7 receptor, which may provide valuable insights into the therapeutic potential of structurally related compounds (Leopoldo et al., 2007).
properties
IUPAC Name |
N-(5-methyl-2,3-dihydro-1H-inden-1-yl)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO/c1-15-6-10-20-19(12-15)9-11-21(20)23-22(24)14-16-7-8-17-4-2-3-5-18(17)13-16/h2-6,10,12,16,21H,7-9,11,13-14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTVYDLKQCCXDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(CC2)NC(=O)CC3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.